3-[2-(Dimethylamino)phenyl]-3-hydroxy-5-methoxy-1,2-dihydropyrrolo[2,1-b]quinazolin-9-one

• CAS RN: 16688-21-4
• Molecular Formula: C20H21N3O3
• Molecular Weight: 351.4 g/mol
• IUPAC Name: 3-[2-(dimethylamino)phenyl]-3-hydroxy-5-methoxy-1,2-dihydropyrrolo[2,1-b]quinazolin-9-one
• InChI: InChI=1S/C20H21N3O3/c1-22(2)15-9-5-4-8-14(15)20(25)11-12-23-18(24)13-7-6-10-16(26-3)17(13)21-19(20)23/h4-10,25H,11-12H2,1-3H3
• InChI Key: HSGFCNFPJXZBFJ-UHFFFAOYSA-N
• SMILES: CN(C)C1=CC=CC=C1C2(CCN3C2=NC4=C(C3=O)C=CC=C4OC)O
• synonyms: Pyrrolo[2,1-b]quinazolin-9(1H)-one, 3-[2-(dimethylamino)phenyl]-2,3-dihydro-3-hydroxy-5-methoxy-

Description

3-[2-(Dimethylamino)phenyl]-3-hydroxy-5-methoxy-1,2-dihydropyrrolo[2,1-b]quinazolin-9-one, also known as DMHQ, is a chemical compound that has gained significant attention in the field of scientific research. DMHQ is a synthetic compound that has been found to have various biological activities, including anti-cancer, anti-inflammatory, and anti-viral properties.

Scientific Research Applications

Crystal Structure and Molecular Analysis

The compound's crystal structure has been analyzed, highlighting its planarity and molecular conformation, which is significant in understanding its chemical behavior and potential applications in materials science (Magotra et al., 1996).

Synthesis and Structural Elucidation

Research on the synthesis of similar pyrroloquinazoline alkaloids, including structural elucidation through spectroscopic and X-ray diffraction analyses, provides insights into the chemical pathways and structural characteristics of these compounds (Thappa et al., 1996).

Anticancer and Antimicrobial Potential

Investigations into derivatives of quinazolinones have shown potential in anticancer and antimicrobial applications. For instance, certain derivatives demonstrate inhibitory effects on tubulin polymerization and exhibit anticancer activity in various cell lines (Driowya et al., 2016). Additionally, other studies have reported antimicrobial activities against various bacterial strains, suggesting the compound's utility in developing new bactericides (Ortikov et al., 2017).

Antioxidant Properties

Research into quinazolin derivatives has also indicated their potential as antioxidants. Some synthesized compounds have shown higher scavenging capacity against certain radicals compared to common antioxidants like ascorbic acid, suggesting their utility in oxidative stress-related conditions (Al-azawi, 2016).

Potential in Neuropharmacology

The effects of quinazolinone derivatives on brain monoamine oxidase (MAO) activity have been explored, indicating the potential application of these compounds in neuropharmacology and possibly in the treatment of neurological disorders (Markosyan et al., 2008).